Cas no 108347-97-3 (Succinyl Coenzyme A Sodium)

Succinyl Coenzyme A Sodium structure
Succinyl Coenzyme A Sodium structure
Product Name:Succinyl Coenzyme A Sodium
CAS No:108347-97-3
Molecular Formula:C25H40N7O19P3S.xNa
Molecular Weight:865.59
CID:127981
PubChem ID:71433916

Succinyl Coenzyme A Sodium Properties

Names and Identifiers

    • Coenzyme A, S-(hydrogenbutanedioate), sodium salt (9CI)
    • Succinyl coenzyme A sodium salt
    • disodium 1-{(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]tetrahydrofuran-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphadocosan-22-oate 3,5-dioxide (non-preferred name)
    • Succinyl CoA, Li-salt
    • succinyl coenzyme A sodium
    • coenzyme A succinyl derivative, trisodium salt
    • 108347-97-3
    • 1-{(2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]oxolan-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-3,5,10,14,19-pentaoxo-2,4,6-trioxa-18-thia-11,15-diaza-3lambda~5~,5lambda~5~-diphosphadocosan-22-oate (non-preferred name)
    • 4-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-[hydroxy(oxido)phosphoryl]oxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-4-oxobutanoate
    • DTXSID90849581
    • SUCCINYL COENZYME A SODIUM SALT
    • 1ST165920Na
    • 1-{(2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]oxolan-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-3,5,10,14,19-pentaoxo-2,4,6-trioxa-18-thia-11,15-diaza-3lambda~5~,5lambda~5~-diphosphadocosan-22-oate
    • InChIKey: OGQAUOWZUXZONA-AAUTWNBBSA-L
    • Inchi: InChI=1S/C25H40N7O19P3S.Na/c1-25(2,20(38)23(39)28-6-5-14(33)27-7-8-55-16(36)4-3-15(34)35)10-48-54(45,46)51-53(43,44)47-9-13-19(50-52(40,41)42)18(37)24(49-13)32-12-31-17-21(26)29-11-30-22(17)32;/h11-13,18-20,24,37-38H,3-10H2,1-2H3,(H,27,33)(H,28,39)(H,34,35)(H,43,44)(H,45,46)(H2,26,29,30)(H2,40,41,42);/q;+1/p-2/t13-,18-,19-,20?,24-;/m1./s1
    • SMILES: O=C(CCC(SCCNC(CCNC(C(C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1OP([O-])(O)=O)(O)=O)(O)=O)(C)C)O)=O)=O)=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 911.09544
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 24
  • Rotatable Bond Count: 22
  • Monoisotopic Mass: 865.11560417g/mol
  • Heavy Atom Count: 55
  • Complexity: 1500
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: 12
  • Surface Charge: -2
  • Topological Polar Surface Area: 432Ų

Experimental Properties

  • LogP: -0.67090
  • PSA: 406.59

Succinyl Coenzyme A Sodium Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008ZGF-1mg
SUCCINYL COENZYME A SODIUM SALT
108347-97-3 ≥95%
1mg
$96.00
A2B Chem LLC
AE18399-1mg
SUCCINYL COENZYME A SODIUM SALT
108347-97-3 ≥95%
1mg
$51.00 2024-04-20
Aaron
AR008ZOR-1mg
SUCCINYL COENZYME A SODIUM SALT
108347-97-3 85%
1mg
$178.00
eNovation Chemicals LLC
Y1241926-5mg
SUCCINYL COENZYME A SODIUM SALT
108347-97-3 85%
5mg
$615
TargetMol Chemicals
T37323-1mg
Succinyl-Coenzyme A sodium salt
108347-97-3
1mg
¥ 980
TRC
S223905-1mg
Succinyl Coenzyme A Sodium
108347-97-3
1mg
$345.00 2023-05-17
AN HUI ZE SHENG Technology Co., Ltd.
S1129-5mg
Succinyl coenzyme A sodium salt
108347-97-3 ≥85%
5mg
¥2689.10 2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S343093-1mg
Succinyl Coenzyme A Sodium
108347-97-3 ≥85%
1mg
¥896.90 2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S923474-5mg
Succinyl coenzyme A sodium
108347-97-3 85%
5mg
¥4,699.00 2022-09-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T37323-1 mg
Succinyl-Coenzyme A (sodium salt)
108347-97-3
1mg
¥1590.00

Succinyl Coenzyme A Sodium Suppliers

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
Audited Supplier Audited Supplier
(CAS:108347-97-3)
MR./MRS.:MO HANG QI
Phone:17002132182
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:108347-97-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:108347-97-3)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:108347-97-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

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